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Compound of Interest

Compound Name: 3-Methoxy-3-oxopropanoic acid

Cat. No.: B097156 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of 3-Methoxy-3-oxopropanoic acid (CAS No. 16695-14-0), including detailed

personal protective equipment (PPE) requirements, operational procedures, and disposal plans

to minimize risk and ensure compliance.

Also known as Methyl hydrogen malonate, 3-Methoxy-3-oxopropanoic acid is classified as a

substance that can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2][3] Adherence to strict safety protocols is crucial to mitigate these potential

hazards.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment when handling 3-
Methoxy-3-oxopropanoic acid.
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Protection Type Required Equipment
Specifications and
Remarks

Engineering Controls Chemical Fume Hood

All handling of 3-Methoxy-3-

oxopropanoic acid must be

conducted in a properly

functioning chemical fume

hood to minimize inhalation

exposure.[4]

Eye and Face Protection Safety Goggles or Glasses

Wear safety glasses with side

shields or goggles that

conform to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[5]

Skin Protection Chemical-resistant Gloves

Wear suitable protective

gloves.[1][4] Specific glove

material should be chosen

based on the breakthrough

time and permeation rate for

the substance at your

workplace.

Laboratory Clothing

Wear a lab coat or other

suitable protective clothing to

prevent skin contact.[1][4]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be worn.[1][5]

This is particularly important if

working outside of a fume

hood is unavoidable.
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
This protocol outlines the procedural steps for the safe handling of 3-Methoxy-3-
oxopropanoic acid from initial preparation to the conclusion of an experiment.

1. Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Verify that an eyewash station and safety shower are readily accessible.[6]

Don all required PPE as detailed in the table above.

Prepare all necessary equipment and reagents within the fume hood to minimize movement

in and out of the controlled area.

2. Handling and Use:

Store 3-Methoxy-3-oxopropanoic acid in a tightly closed container in a cool, dry, and well-

ventilated area.[3]

Avoid contact with skin and eyes.[6]

Do not breathe vapors or mists.

Use only non-sparking tools and take precautionary measures against static discharge,

especially if flammable solvents are present.[5]

Avoid conditions that could lead to combustion, such as heat, flames, and sparks.[4] Keep

away from oxidizing agents.[4]

3. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes while removing contaminated clothing and shoes.[1][6] Seek medical
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attention if irritation persists.[4]

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[4][6] Seek immediate medical

attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration.[1][6] Seek medical attention.[4]

In case of ingestion: Wash out the mouth with water. Do NOT induce vomiting.[3] Never give

anything by mouth to an unconscious person.[1] Seek immediate medical attention.

Disposal Plan
Proper disposal of 3-Methoxy-3-oxopropanoic acid and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All waste containing 3-Methoxy-3-oxopropanoic acid must be collected in a designated,

properly labeled hazardous waste container.[7]

The container must be clearly marked with the words "HAZARDOUS WASTE" and list all

chemical constituents with their approximate percentages.[7]

Keep the waste container tightly closed except when adding waste.[7][8]

2. Waste Storage:

Store hazardous waste containers in a designated satellite accumulation area (SAA) within

the laboratory.[8]

Ensure proper segregation of incompatible waste streams. For instance, acidic waste should

be stored separately from basic and reactive wastes.[8]

3. Final Disposal:
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Disposal of hazardous waste must be conducted through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.

Follow all applicable local, state, and federal regulations for hazardous waste disposal.[1] Do

not dispose of this chemical down the drain or in the regular trash.[4]

Note on Neutralization: For small spills or residual amounts on glassware, neutralization may

be an option prior to final cleaning. A weak base, such as a saturated solution of sodium

bicarbonate or a dilute solution of sodium hydroxide, can be used to neutralize the acidic

compound. Always monitor the pH to ensure complete neutralization (a pH between 6 and 8 is

generally considered neutral). This procedure should be carried out in a fume hood with

appropriate PPE. The neutralized solution should still be disposed of as hazardous waste

unless your institution's EHS guidelines permit drain disposal for neutralized solutions of this

specific chemical.

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of 3-
Methoxy-3-oxopropanoic acid.

Caption: Workflow for safe handling of 3-Methoxy-3-oxopropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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